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Compound of Interest

1-(Mesitylsulfonyl)-3-nitro-1h-
Compound Name:
1,2,4-triazole

Cat. No.: B013655

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-(Mesitylene-2-
sulfonyl)-3-nitro-1,2,4-triazole (MSNT), a crucial coupling reagent in modern organic synthesis,
particularly in the field of oligonucleotide development. Adherence to these guidelines is
essential for ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Chemical and Physical Properties

MSNT is an organic compound that serves as a highly efficient condensing reagent.[1][2] Its
primary application is in facilitating the formation of phosphodiester bonds during the synthesis
of oligonucleotides via the phosphotriester and phosphoramidite methods.[3]
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Property Data

(2,4,6-Trimethylphenyl)-(3-nitro-1,2,4-triazol-1-
Synonyms

yl) sulfone
CAS Number 74257-00-4
Molecular Formula C11H12N404S
Molecular Weight 296.30 g/mol [1][2][4]
Appearance White to light yellow crystalline powder[5]
Melting Point 134-139 °C[4][6]
Purity Typically >98%
Solubility Soluble in chloroform[7]

Long-term: -20°CJ[4][6][7]; Short-term: Room

Storage Temperature
Temperature[7]

Hazard Identification and Toxicology

MSNT is classified under GHSO07, indicating it may cause skin, eye, and respiratory irritation.[8]
While specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) or MTD
(Maximum Tolerated Dose) for MSNT are not readily available in published literature, data on
the parent heterocycle, 1,2,4-triazole, provides some context for potential hazards.
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Classification & Precautionary
Hazard Category o ¢
atements

No specific data is available for MSNT. For the
PO related compound 1,2,4-triazole, the oral LD50
cute Toxicity ) )
in rats is reported as 1648 mg/kg bw, and the

dermal LD50 is 3129 mg/kg bw.

o May cause skin irritation. P280: Wear protective
Skin Irritation ) )
gloves/protective clothing.

o Causes serious eye irritation. P280: Wear eye
Eye Irritation ] ]
protection/face protection.

May cause respiratory irritation. P261: Avoid
Respiratory Irritation breathing dust. P271: Use only outdoors or in a

well-ventilated area.

Note: The absence of specific toxicity data for MSNT necessitates treating it with a high degree
of caution, assuming it may have significant toxicological properties. In vivo and in vitro studies
would be required to definitively establish its toxicological profile.

Safe Handling and Personal Protective Equipment
(PPE)

Due to its potential hazards, strict adherence to safety protocols is mandatory when handling
MSNT.

Engineering Controls

» Ventilation: All handling of solid MSNT and its solutions should be conducted in a certified
chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE)

e Eye and Face Protection: Chemical safety goggles or a face shield are required.
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» Skin Protection: A flame-retardant lab coat and chemically resistant gloves (e.qg., nitrile) are
mandatory. Ensure gloves are inspected before use and changed frequently, especially if
contact with the substance is suspected.

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or a higher level of respiratory protection should be used.[6]

Storage and Incompatibility
Proper storage is crucial to maintain the stability of MSNT and prevent hazardous reactions.

o Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
[9] For long-term stability, storage at -20°C is recommended.[4][6][7] Protect from light.

¢ Incompatible Materials: Keep away from strong oxidizing agents and strong bases.

Experimental Protocols

MSNT is a key reagent in the automated solid-phase synthesis of oligonucleotides. The
following is a representative protocol for a single coupling cycle using the phosphoramidite
method.

Diagram of the Oligonucleotide Synthesis Cycle
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Caption: Automated phosphoramidite oligonucleotide synthesis cycle.

Detailed Methodology for the Coupling Step using MSNT

This protocol details the critical coupling step where MSNT is employed. It assumes the
preceding deblocking (detritylation) step has been completed, exposing a free 5'-hydroxyl
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group on the growing oligonucleotide chain attached to a solid support.
e Reagent Preparation:

o Phosphoramidite Monomer Solution: Prepare a 0.1 M solution of the desired
phosphoramidite (e.g., dA, dC, dG, or dT) in anhydrous acetonitrile.

o MSNT Activator/Coupling Solution: Prepare a 0.2 M to 0.5 M solution of MSNT in
anhydrous pyridine or a mixture of acetonitrile and pyridine. The optimal concentration
may vary depending on the synthesizer and the scale of the synthesis. Note: Anhydrous
conditions are critical for high coupling efficiency.[1]

o Catalyst (Optional but recommended): A nucleophilic catalyst such as N-methylimidazole
can be added to the MSNT solution to accelerate the reaction.

e Coupling Reaction:

o Simultaneously, deliver the phosphoramidite monomer solution and the MSNT activator
solution to the synthesis column containing the solid support. A molar excess of both the
phosphoramidite (5-20 fold) and MSNT (10-40 fold) relative to the solid support loading is
typically used to drive the reaction to completion.

o Allow the coupling reaction to proceed for a duration of 2 to 10 minutes. The reaction time
is dependent on the specific nucleoside being coupled and the efficiency of the
synthesizer.

o Following the coupling reaction, thoroughly wash the synthesis column with anhydrous
acetonitrile to remove unreacted phosphoramidite, MSNT, and byproducts.

e Subsequent Steps:

o Proceed immediately to the capping step (e.g., using acetic anhydride and N-
methylimidazole) to block any unreacted 5'-hydroxyl groups and prevent the formation of
deletion mutations.[10]

o Follow with the oxidation step (e.g., using an iodine solution) to convert the unstable
phosphite triester linkage to a stable phosphate triester.[11]
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Logical Workflow for MSNT Handling and Use
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Caption: Safe handling workflow for MSNT from preparation to disposal.

Spill and Emergency Procedures

Small Spills (Solid): In a fume hood, carefully sweep up the spilled solid, avoiding dust
generation. Place into a sealed, labeled container for hazardous waste disposal. Clean the
spill area with a suitable solvent and then with soap and water.

Large Spills: Evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash affected skin with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Waste Disposal

All MSNT waste, including empty containers, unused reagent, and solutions, must be treated

as hazardous chemical waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect organic solvent waste containing MSNT in a labeled, sealed, and
chemically compatible container. Do not mix with incompatible waste streams.

Disposal Method: The recommended disposal method for organic compounds containing
sulfur and nitro groups is incineration by a licensed hazardous waste disposal facility.[12] Do
not dispose of MSNT down the drain or in regular trash.[13] The first rinse of any container
that held MSNT should be collected as hazardous waste.[14] Always follow your local, state,
and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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